Spirasine IV Spirasine IV
Brand Name: Vulcanchem
CAS No.: 102386-48-1
VCID: VC20783994
InChI: InChI=1S/C20H25NO/c1-10-7-19-8-12-16-18(2)4-3-5-20(16)13(19)6-11(10)15(22)14(19)17(20)21(12)9-18/h11-14,16-17H,1,3-9H2,2H3/t11-,12-,13+,14+,16+,17?,18-,19?,20?/m0/s1
SMILES: CC12CCCC34C1C5CC67C3CC(C(=C)C6)C(=O)C7C4N5C2
Molecular Formula: C20H25NO
Molecular Weight: 295.4 g/mol

Spirasine IV

CAS No.: 102386-48-1

Cat. No.: VC20783994

Molecular Formula: C20H25NO

Molecular Weight: 295.4 g/mol

* For research use only. Not for human or veterinary use.

Spirasine IV - 102386-48-1

Specification

CAS No. 102386-48-1
Molecular Formula C20H25NO
Molecular Weight 295.4 g/mol
IUPAC Name (5R,9S,11S,16S,17R,18R)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-10-one
Standard InChI InChI=1S/C20H25NO/c1-10-7-19-8-12-16-18(2)4-3-5-20(16)13(19)6-11(10)15(22)14(19)17(20)21(12)9-18/h11-14,16-17H,1,3-9H2,2H3/t11-,12-,13+,14+,16+,17?,18-,19?,20?/m0/s1
Standard InChI Key AEQMMISNDMJYNF-YVYAJNEFSA-N
Isomeric SMILES C[C@@]12CCCC34[C@@H]1[C@@H]5CC67[C@H]3C[C@@H](C(=C)C6)C(=O)[C@@H]7C4N5C2
SMILES CC12CCCC34C1C5CC67C3CC(C(=C)C6)C(=O)C7C4N5C2
Canonical SMILES CC12CCCC34C1C5CC67C3CC(C(=C)C6)C(=O)C7C4N5C2

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